5-Ethylpiperidine-2-carboxylic acid;hydrochloride
Overview
Description
5-Ethylpiperidine-2-carboxylic acid;hydrochloride is a chemical compound with the molecular formula C8H16ClNO2 . It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .
Synthesis Analysis
The synthesis of carboxylic acids, such as 5-Ethylpiperidine-2-carboxylic acid;hydrochloride, often involves oxidation reactions . Two other useful procedures for preparing carboxylic acids involve hydrolysis of nitriles and carboxylation of organometallic intermediates . The carboxylic acid derivatives can be hydrolyzed to produce carboxylic acids .
Molecular Structure Analysis
The molecular structure of 5-Ethylpiperidine-2-carboxylic acid;hydrochloride includes a piperidine ring, which is a six-membered heterocycle with one nitrogen atom and five carbon atoms .
Chemical Reactions Analysis
Piperidine derivatives, such as 5-Ethylpiperidine-2-carboxylic acid;hydrochloride, are important synthetic fragments for designing drugs . They undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Scientific Research Applications
Medicinal Chemistry and Drug Development
Piperidines, including 5-Ethylpiperidine-2-carboxylic acid, serve as essential building blocks in drug design. Their six-membered heterocyclic structure, containing one nitrogen atom and five carbon atoms, contributes to their pharmacological relevance . Researchers explore the synthesis of substituted piperidines to create novel drug candidates. The compound’s unique properties may lead to the development of therapeutics targeting specific diseases.
Biological Evaluation
The biological evaluation of piperidine-containing compounds, including 5-Ethylpiperidine-2-carboxylic acid hydrochloride, is crucial. Researchers assess their interactions with biological targets, such as enzymes, receptors, or ion channels. Understanding their mode of action and potential toxicity informs drug development strategies.
Mechanism of Action
Target of Action
Piperidine derivatives, which this compound is a part of, are known to have a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine and its derivatives have been observed to inhibit cell migration and help in cell cycle arrest, thereby inhibiting the survivability of cancer cells .
Biochemical Pathways
Piperidine and its derivatives, including 5-Ethylpiperidine-2-carboxylic acid hydrochloride, are known to regulate several crucial signaling pathways essential for the establishment of cancers such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB, etc .
Future Directions
Piperidine derivatives, such as 5-Ethylpiperidine-2-carboxylic acid;hydrochloride, are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research may focus on discovering and biologically evaluating potential drugs containing the piperidine moiety .
properties
IUPAC Name |
5-ethylpiperidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-2-6-3-4-7(8(10)11)9-5-6;/h6-7,9H,2-5H2,1H3,(H,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBMMTXISGBKPJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(NC1)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethylpiperidine-2-carboxylic acid;hydrochloride | |
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